Cas no 2153526-95-3 (1-Bromo-4-chloro-2-(methoxymethoxy)benzene)

• Product Name: 1-Bromo-4-chloro-2-(methoxymethoxy)benzene
• CAS No: 2153526-95-3
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• MDL: MFCD30661220
• CID: 5075382
• Update Time: 2026-03-01

1-Bromo-4-chloro-2-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2-(methoxymethoxy)benzene

• MDL： MFCD30661220
• Inchi： 1S/C8H8BrClO2/c1-11-5-12-8-4-6(10)2-3-7(8)9/h2-4H,5H2,1H3
• InChI Key： VJJLJERTYDDSCV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCOC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-4-chloro-2-(methoxymethoxy)benzene

Comprehensive Guide to 1-Bromo-4-chloro-2-(methoxymethoxy)benzene (CAS No. 2153526-95-3): Properties, Applications, and Market Insights

1-Bromo-4-chloro-2-(methoxymethoxy)benzene (CAS No. 2153526-95-3) is a specialized aromatic compound widely used in organic synthesis and pharmaceutical research. This halogenated benzene derivative features a unique combination of bromine, chlorine, and methoxymethoxy functional groups, making it valuable for constructing complex molecular architectures. Researchers frequently search for "1-Bromo-4-chloro-2-(methoxymethoxy)benzene synthesis" and "CAS 2153526-95-3 applications," reflecting its importance in modern chemistry.

The compound's molecular structure (C₈H₈BrClO₂) exhibits interesting reactivity patterns due to the electron-withdrawing effects of the halogens and the electron-donating nature of the methoxymethoxy group. Recent publications highlight its utility in Suzuki-Miyaura coupling reactions, a topic trending in "cross-coupling reactions 2024" searches. The bromo-chloro substitution pattern allows for sequential functionalization, addressing the growing demand for "stepwise aromatic substitution techniques" in medicinal chemistry.

In pharmaceutical applications, 1-Bromo-4-chloro-2-(methoxymethoxy)benzene serves as a key intermediate for developing kinase inhibitors, aligning with current "cancer drug intermediates" research trends. Its stability under various conditions makes it preferable for "high-temperature organic reactions" - another frequently searched term in chemical databases. The compound's methoxymethoxy protecting group demonstrates excellent stability against nucleophiles while being cleavable under mild acidic conditions.

From a commercial perspective, the global market for halogenated benzene derivatives shows steady growth (CAGR 5.2% from 2022-2027), driven by demand from the "agrochemical intermediates" sector. Manufacturers are responding to queries about "2153526-95-3 suppliers" with improved purity specifications (>98% HPLC), reflecting the compound's expanding role in high-value applications. Environmental considerations have led to innovations in "green halogenation methods" for producing such intermediates.

Analytical characterization of 1-Bromo-4-chloro-2-(methoxymethoxy)benzene typically involves GC-MS (showing characteristic M+ peaks at 250/252 m/z) and ¹H NMR (δ 3.49 ppm for OCH₃). These analytical protocols answer common search queries like "CAS 2153526-95-3 NMR data." The compound's crystalline form (mp 45-47°C) makes it suitable for "X-ray crystallography studies" of molecular interactions, a hot topic in materials science forums.

Recent patent analyses reveal increasing use of 2153526-95-3 in OLED materials development, coinciding with rising searches for "organic electronic materials 2024." The compound's ability to participate in both electrophilic and nucleophilic aromatic substitutions provides synthetic flexibility for creating "π-conjugated systems" - a key requirement for next-generation optoelectronic materials. This dual reactivity addresses frequent questions about "multifunctional aromatic building blocks."

Storage and handling recommendations for 1-Bromo-4-chloro-2-(methoxymethoxy)benzene emphasize protection from moisture (maintaining <0.5% water content) and storage at 2-8°C, information often sought under "halobenzene storage guidelines." The compound's shelf life of 24 months under proper conditions meets pharmaceutical industry standards, as verified by stability studies monitoring "degradation products of halogenated aromatics."

Emerging applications in asymmetric synthesis have positioned 1-Bromo-4-chloro-2-(methoxymethoxy)benzene as a chiral auxiliary precursor, responding to the "chiral drug synthesis" trend. The methoxymethoxy group's orthogonal protection strategy enables complex multi-step syntheses, a technique frequently discussed in "modern protecting group chemistry" literature. This versatility explains its inclusion in over 15 recent medicinal chemistry publications.

Quality control protocols for 2153526-95-3 typically specify <0.1% heavy metal content and <0.5% total impurities, parameters important for researchers searching "pharma-grade aromatic intermediates." Advanced purification techniques like "preparative HPLC for halogenated compounds" have improved batch-to-batch consistency, addressing a common concern in scale-up processes. These developments align with industry demands reflected in "high-purity chemical standards 2024" search trends.

The future outlook for 1-Bromo-4-chloro-2-(methoxymethoxy)benzene appears promising, with projected demand increases in "specialty chemical markets" (particularly Asia-Pacific regions). Ongoing research into its use for "bioorthogonal chemistry" applications and "click chemistry" modifications continues to expand its utility. As synthetic methodologies evolve, this compound remains at the forefront of "versatile aromatic building blocks" discussions in academic and industrial circles alike.